Cas no 80685-22-9 (9-Carboxymethoxymethylguanine)

9-Carboxymethoxymethylguanine structure

Product Name:9-Carboxymethoxymethylguanine

CAS No:80685-22-9

MF:C₈H₉N₅O₄

MW:239.188160657883

CID:724007

Update Time:2024-01-26

9-Carboxymethoxymethylguanine Chemical and Physical Properties

Names and Identifiers

- Acetic acid,2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]-
- 9-Carboxymethoxymethylguanine
- 2-[(2-Amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]acetic acid (ACI)
- Acetic acid, [(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]- (9CI)
- [(2-Amino-6-oxo-3,6-dihydro-9H-purin-9-yl)methoxy]acetic acid
- Inchi： 1S/C8H9N5O4/c9-8-11-6-5(7(16)12-8)10-2-13(6)3-17-1-4(14)15/h2H,1,3H2,(H,14,15)(H3,9,11,12,16)
- InChI Key： MICNQLKUSOVNNG-UHFFFAOYSA-N
- SMILES： O=C1C2N=CN(C=2NC(N)=N1)COCC(O)=O

Computed Properties

Exact Mass: 239.065454
Monoisotopic Mass: 239.065454
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.3
Topological Polar Surface Area: 132

Experimental Properties

Density: 1.92
Boiling Point: 696.5°C at 760 mmHg
Flash Point: 375°C
Refractive Index: 1.801

9-Carboxymethoxymethylguanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C179990-2mg	9-Carboxymethoxymethylguanine	80685-22-9	2mg	$ 119.00	2023-04-18
TRC	C179990-5mg	9-Carboxymethoxymethylguanine	80685-22-9	5mg	$ 270.00	2023-09-08
TRC	C179990-10mg	9-Carboxymethoxymethylguanine	80685-22-9	10mg	$ 509.00	2023-09-08
TRC	C179990-25mg	9-Carboxymethoxymethylguanine	80685-22-9	25mg	$ 1182.00	2023-09-08
A2B Chem LLC	AC44369-2mg	Acetic acid,2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]-	80685-22-9	2mg	$413.00	2024-04-19
A2B Chem LLC	AC44369-10mg	Acetic acid,2-[(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)methoxy]-	80685-22-9	10mg	$1288.00	2024-04-19

9-Carboxymethoxymethylguanine Production Method

Production Method 1

80685-22-9

Reaction Conditions

1.1 Solvents: Water ; 10 min, reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; 4 h, rt
1.3 Reagents: Methanesulfonic acid ; neutralized, rt

Reference

A practical synthesis of 8-hydroxyacyclovir and 9-(carboxymethoxymethyl)guanine, metabolites of acyclovir

Kutsuma, Teruo; et al, Heterocycles, 2005, 65(8), 1967-1973

Production Method 2

73-40-5

124186-08-9

80685-22-9

Reaction Conditions

1.1 Reagents: Hexamethyldisilazane , Ammonium sulfate Solvents: Toluene ; 2 d, reflux; reflux → rt
1.2 Solvents: Toluene ; 20 h, 70 °C
1.3 Reagents: Triethylamine ; neutralized
1.4 Solvents: Water ; 1 h, reflux
2.1 Solvents: Water ; 10 min, reflux; reflux → rt
2.2 Reagents: Sodium hydroxide Solvents: Water ; 4 h, rt
2.3 Reagents: Methanesulfonic acid ; neutralized, rt

Reference

A practical synthesis of 8-hydroxyacyclovir and 9-(carboxymethoxymethyl)guanine, metabolites of acyclovir

Kutsuma, Teruo; et al, Heterocycles, 2005, 65(8), 1967-1973

Production Method 3

623-50-7

80685-22-9

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Toluene ; 15 min, -10 °C
1.2 Reagents: Sodium sulfate ; 12 h, -10 °C; -10 °C → 0 °C; 12 h, 0 °C
2.1 Reagents: Hexamethyldisilazane , Ammonium sulfate Solvents: Toluene ; 2 d, reflux; reflux → rt
2.2 Solvents: Toluene ; 20 h, 70 °C
2.3 Reagents: Triethylamine ; neutralized
2.4 Solvents: Water ; 1 h, reflux
3.1 Solvents: Water ; 10 min, reflux; reflux → rt
3.2 Reagents: Sodium hydroxide Solvents: Water ; 4 h, rt
3.3 Reagents: Methanesulfonic acid ; neutralized, rt

Reference

A practical synthesis of 8-hydroxyacyclovir and 9-(carboxymethoxymethyl)guanine, metabolites of acyclovir

Kutsuma, Teruo; et al, Heterocycles, 2005, 65(8), 1967-1973